Cas no 885275-30-9 (3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE)

3-Phenyl-1-quinoxalin-2-yl-propylamine is a heterocyclic amine compound featuring a quinoxaline core substituted with a phenylpropylamine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The quinoxaline scaffold is known for its bioactivity, often utilized in the development of antimicrobial, anticancer, and CNS-targeting agents. The phenylpropylamine side chain enhances its potential as a building block for bioactive molecules, particularly in modulating receptor interactions. Its well-defined chemical properties and stability under standard conditions facilitate its use in controlled reactions, offering researchers a versatile tool for drug discovery and material science applications.
3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE structure
885275-30-9 structure
Product Name:3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE
CAS No:885275-30-9
MF:C17H17N3
MW:263.336983442307
CID:711247
PubChem ID:53249829
Update Time:2025-06-30

3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE
    • 3-phenyl-1-quinoxalin-2-ylpropan-1-amine
    • 3-PHENYL-1-(QUINOXALIN-2-YL)PROPAN-1-AMINE
    • 885275-30-9
    • AB27590
    • DTXSID70693069
    • Inchi: 1S/C17H17N3/c18-14(11-10-13-6-2-1-3-7-13)17-12-19-15-8-4-5-9-16(15)20-17/h1-9,12,14H,10-11,18H2
    • InChI Key: KQHRPSMMQKDCBB-UHFFFAOYSA-N
    • SMILES: NC(C1C=NC2C=CC=CC=2N=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.14200
  • Monoisotopic Mass: 263.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.80000
  • LogP: 3.96270

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3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE Related Literature

Additional information on 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE

3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE (CAS No: 885275-30-9)

The compound 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE, with CAS number 885275-30-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a quinoline moiety with a propylamine group, making it a versatile building block for various applications.

The quinoline core of this compound is a heterocyclic aromatic system that has been extensively studied for its potential in drug design and as a precursor for advanced materials. The phenyl group attached to the quinoline ring adds further complexity to the molecule, enhancing its electronic properties and making it suitable for applications in optoelectronics and sensors.

Recent studies have highlighted the importance of 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, demonstrating promising results in preliminary assays. Additionally, the compound has been investigated for its potential as an antioxidant, with findings suggesting that it could play a role in mitigating oxidative stress-related diseases.

In the realm of materials science, 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE has been utilized as a precursor for the synthesis of advanced polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3-PHENYL-1-QUINOXALIN-2-YL-PROPYLAMINE involves a multi-step process that typically begins with the preparation of the quinoline derivative, followed by nucleophilic substitution or coupling reactions to introduce the propylamine group. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yield.

One of the most exciting developments involving this compound is its use in targeted drug delivery systems. Scientists have successfully incorporated 3-PHENYL-1-QUNOIXALIN-2-YL-PHOPRYLAMINE into lipid nanoparticles, enhancing their stability and targeting efficiency. This innovation has opened new avenues for treating diseases such as cancer and inflammatory disorders.

In conclusion, 3-PHENYL-QUNOIXALIN-PHOPRYLAMINE (CAS No: 885275_30_9) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern science and technology.

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